7,8-dimethoxy-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 7,8-dimethoxy-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H25N5O4/c1-32-19-12-17-18(13-20(19)33-2)26-23-22(17)25-15-29(24(23)31)14-21(30)28-10-8-27(9-11-28)16-6-4-3-5-7-16/h3-7,12-13,15,26H,8-11,14H2,1-2H3
• InChI Key: JXDTWQHHBOLJRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=C(N2)C(=O)N(C=N3)CC(=O)N4CCN(CC4)C5=CC=CC=C5)OC
• Molecular Formula: C24H25N5O4
• Molecular Weight: 447.5 g/mol

Description

7,8-dimethoxy-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H25N5O4 and its molecular weight is 447.495. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been explored in various synthetic pathways and biological evaluations across different research studies. A notable application includes its synthesis for potential anticancer and anti-inflammatory activities. For example, a study synthesized a novel series of derivatives with similar structural motifs aiming to evaluate their cytotoxic and 5-lipoxygenase inhibition activities, suggesting its utility in designing compounds with potential therapeutic benefits in cancer and inflammation (Rahmouni et al., 2016).

Enzymatic Activity Modulation

Another research avenue for this compound is its role in modulating enzymatic activities. A study focused on the synthesis of related compounds demonstrated significant effects on increasing the reactivity of certain enzymes, indicating the compound’s potential as a modifier of enzymatic functions, which could be applied in drug development for various diseases (Abd et al., 2008).

Antimicrobial and Antifungal Activities

Compounds structurally related to 7,8-dimethoxy-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one have been synthesized and assessed for their antimicrobial and antifungal properties. Such studies provide a foundation for further exploration into the compound’s potential utility in treating infections, showcasing its versatility in contributing to new antibacterial and antifungal agents (Hassan, 2013).

Antiviral Activity

The research into the antiviral activity of related compounds, including efforts to develop analogs for the treatment of viral infections, illustrates the broader scope of the compound's potential applications in virology and pharmaceutical development (Ivashchenko et al., 2014).